1-Iodomethanetriamine

• CAS No.: 65402-53-1
• Molecular Formula: CH6IN3
• Molecular Weight: 186.98 g/mol
• IUPAC Name: iodomethanetriamine
• InChI: InChI=1S/CH6IN3/c2-1(3,4)5/h3-5H2
• InChI Key: WMEQHBPDZBNUEQ-UHFFFAOYSA-N
• Canonical SMILES: C(N)(N)(N)I

Description

1-Iodomethanetriamine is an organic compound characterized by the presence of an iodine atom attached to a methanetriamine group

Preparation Methods

The synthesis of 1-Iodomethanetriamine typically involves the iodination of methanetriamine. One common method includes the reaction of methanetriamine with iodine in the presence of a suitable solvent and catalyst. The reaction conditions, such as temperature and pressure, are carefully controlled to ensure the efficient formation of the desired product. Industrial production methods may involve large-scale iodination processes using advanced equipment to achieve high yields and purity.

Chemical Reactions Analysis

1-Iodomethanetriamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of higher oxidation state products.

Reduction: Reduction reactions can be carried out using reducing agents such as hydrogen gas or metal hydrides, resulting in the formation of lower oxidation state products.

Substitution: The iodine atom in this compound can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents for these reactions include halides, amines, and thiols.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield iodinated amines, while substitution reactions can produce a variety of substituted methanetriamine derivatives.

Scientific Research Applications

1-Iodomethanetriamine has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of iodinated compounds and as a precursor for other chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential use in drug development, particularly for targeting specific molecular pathways.

Industry: this compound is used in the production of specialty chemicals and materials, including polymers and advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Iodomethanetriamine involves its interaction with specific molecular targets and pathways. The iodine atom plays a crucial role in its reactivity, allowing it to participate in various chemical reactions. The compound can interact with enzymes and other proteins, potentially inhibiting or modifying their activity. This interaction is mediated through the formation of covalent bonds or non-covalent interactions, depending on the specific target and reaction conditions.

Comparison with Similar Compounds

1-Iodomethanetriamine can be compared with other similar compounds, such as:

Iodomethane: A simpler compound with a single iodine atom attached to a methane group. It is less complex and has different reactivity and applications.

Methanetriamine: The parent compound without the iodine atom. It has different chemical properties and reactivity compared to this compound.

Other Iodinated Amines: Compounds with similar structures but different functional groups attached to the iodine atom. These compounds may have varying reactivity and applications based on their specific structures.